Cas no 1260826-85-4 (3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride)

• Product Name: 3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• CAS No: 1260826-85-4
• MF: C₆H₁₁ClN₄
• MW: 174.6313393116
• CID: 1082935
• PubChem ID: 72942434
• Update Time: 2025-10-15

3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine,hydrochloride
• 1260826-85-4
• 3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazinehydrochloride
• 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;hydrochloride
• DB-357191
• 3-METHYL-5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE HYDROCHLORIDE
• 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine HCl
• SCHEMBL15385166
• 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
• AMY21123

• MDL： MFCD11846930
• Inchi： 1S/C6H10N4.ClH/c1-5-8-9-6-4-7-2-3-10(5)6;/h7H,2-4H2,1H3;1H
• InChI Key： DNOYWDNCHBKNAB-UHFFFAOYSA-N
• SMILES： Cl.N12C(C)=NN=C1CNCC2

Computed Properties

• Exact Mass: 174.0672241g/mol
• Monoisotopic Mass: 174.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų